Cas no 111219-05-7 (2,7(1H,3H)-Naphthalenedione, hexahydro-4a-(hydroxymethyl)-, trans-)

2,7(1H,3H)-Naphthalenedione, hexahydro-4a-(hydroxymethyl)-, trans- structure
111219-05-7 structure
Product Name:2,7(1H,3H)-Naphthalenedione, hexahydro-4a-(hydroxymethyl)-, trans-
CAS No:111219-05-7
MF:C11H16O3
MW:196.242943763733
CID:1196681
PubChem ID:13950345
Update Time:2025-04-20

2,7(1H,3H)-Naphthalenedione, hexahydro-4a-(hydroxymethyl)-, trans- Chemical and Physical Properties

Names and Identifiers

    • 2,7(1H,3H)-Naphthalenedione, hexahydro-4a-(hydroxymethyl)-, trans-
    • 4a-(hydroxymethyl)-3,4,5,6,8,8a-hexahydro-1H-naphthalene-2,7-dione
    • 111219-05-7
    • DTXSID20553109
    • 4a-(Hydroxymethyl)hexahydronaphthalene-2,7(1H,3H)-dione
    • Inchi: 1S/C11H16O3/c12-7-11-3-1-9(13)5-8(11)6-10(14)2-4-11/h8,12H,1-7H2
    • InChI Key: YUCXGPJBEBIQBF-UHFFFAOYSA-N
    • SMILES: OCC12CCC(CC1CC(CC2)=O)=O

Computed Properties

  • Exact Mass: 196.10998
  • Monoisotopic Mass: 196.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37

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